Cas no 1040023-51-5 (N-(3-methylbutan-2-yl)-4-nitroaniline)

• Product Name: N-(3-methylbutan-2-yl)-4-nitroaniline
• CAS No: 1040023-51-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5156651
• PubChem ID: 43083178
• Update Time: 2026-03-04

N-(3-methylbutan-2-yl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-4-nitro-
• N-(3-methylbutan-2-yl)-4-nitroaniline

• Inchi： 1S/C11H16N2O2/c1-8(2)9(3)12-10-4-6-11(7-5-10)13(14)15/h4-9,12H,1-3H3
• InChI Key： ZRWLHKJBHBNKSL-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC=C([N+]([O-])=O)C=C1

Additional information on N-(3-methylbutan-2-yl)-4-nitroaniline

Comprehensive Overview of N-(3-methylbutan-2-yl)-4-nitroaniline (CAS No. 1040023-51-5)

N-(3-methylbutan-2-yl)-4-nitroaniline (CAS No. 1040023-51-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a derivative of aniline featuring a nitro group and a branched alkyl substituent. Its molecular structure combines aromatic and aliphatic components, making it a versatile intermediate in synthetic chemistry.

The growing interest in N-(3-methylbutan-2-yl)-4-nitroaniline is partly driven by its role in the development of advanced materials and pharmaceuticals. Researchers are particularly intrigued by its potential as a building block for photoactive compounds and organic semiconductors, which are critical in emerging technologies like flexible electronics and optoelectronic devices. These applications align with current trends in green chemistry and sustainable material development, topics that dominate scientific discussions today.

From a synthetic perspective, the preparation of 1040023-51-5 involves careful consideration of reaction conditions to optimize yield and purity. The compound's nitroaromatic moiety makes it particularly interesting for studies on electron transfer processes and molecular interactions. Recent publications have explored its behavior in various solvent systems, providing valuable insights for researchers working on structure-activity relationships in similar compounds.

The physicochemical properties of N-(3-methylbutan-2-yl)-4-nitroaniline contribute to its research value. Its molecular weight of 208.25 g/mol and specific solubility characteristics make it suitable for precise analytical applications. The compound's UV-Vis absorption spectrum has been extensively studied, revealing important information about its electronic structure that's relevant for spectroscopic analysis techniques.

In the pharmaceutical field, derivatives of 4-nitroaniline compounds have shown promise in various applications, though 1040023-51-5 itself is primarily used as a research chemical. Its structural features make it a candidate for further investigation in medicinal chemistry, particularly in the design of novel biologically active molecules. This aligns with current industry focus on targeted drug discovery and small molecule therapeutics.

Quality control and characterization of N-(3-methylbutan-2-yl)-4-nitroaniline typically involve advanced analytical techniques. HPLC analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify the compound's purity and structural integrity. These methods are crucial for researchers who require high-purity materials for their investigations into molecular properties and chemical behavior.

The stability and storage requirements of CAS 1040023-51-5 are important considerations for laboratories handling this compound. Proper storage conditions, typically in cool, dry environments protected from light, help maintain its chemical integrity over time. These handling protocols are similar to those for many nitroaromatic compounds, reflecting general best practices in chemical safety and material preservation.

Recent advancements in computational chemistry have enabled more detailed studies of compounds like N-(3-methylbutan-2-yl)-4-nitroaniline. Molecular modeling and quantum chemical calculations provide theoretical insights that complement experimental data, offering a more complete understanding of its electronic configuration and reactivity patterns. This dual approach is becoming increasingly important in modern chemical research.

As research continues, the potential applications of 1040023-51-5 may expand into new areas. Current investigations are exploring its possible role in advanced material synthesis, particularly in the development of functional coatings and specialty polymers. These applications capitalize on the compound's unique combination of aromatic and aliphatic characteristics.

The commercial availability of N-(3-methylbutan-2-yl)-4-nitroaniline from specialty chemical suppliers has facilitated its adoption in research settings. Scientists interested in structure-property relationships or molecular design often seek this compound for specific investigations. Its relatively stable nature under standard laboratory conditions makes it practical for various experimental setups.

Future research directions for CAS 1040023-51-5 may include more detailed investigations of its photophysical properties and potential applications in energy-related technologies. As the scientific community continues to focus on sustainable chemistry solutions, compounds with well-characterized properties like this one will likely play important roles in technological advancements.